2-(azetidin-3-yl)-5-fluoro-1H-benzo[d]imidazole dihydrochloride

• IUPAC Name: 2-(azetidin-3-yl)-6-fluoro-1H-benzimidazole;dihydrochloride
• InChI: InChI=1S/C10H10FN3.2ClH/c11-7-1-2-8-9(3-7)14-10(13-8)6-4-12-5-6;;/h1-3,6,12H,4-5H2,(H,13,14);2*1H
• InChI Key: WFVBNSGTOSRNDC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C2=NC3=C(N2)C=C(C=C3)F.Cl.Cl
• Molecular Formula: C10H12Cl2FN3
• Molecular Weight: 264.12 g/mol
• CAS No.: 2098018-79-0

Description

“2-(azetidin-3-yl)-5-fluoro-1H-benzo[d]imidazole dihydrochloride” is a chemical compound that falls under the category of imidazole derivatives. Imidazole derivatives have a unique place in the field of medicinal chemistry and are a part of several natural compounds like histamine, biotin, alkaloids, and nucleic acids. They are considered a rich source of chemical diversity.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H9N3.2ClH/c1-2-9-6(8-1)5-3-7-4-5;;/h1-2,5,7H,3-4H2,(H,8,9);2*1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Scientific Research Applications

Synthesis and Molecular Prediction

A study by Rekha et al. (2019) explored the synthesis of imidazolyl Schiff bases, triazoles, and azetidinones, predicting their molecular properties such as hydrophobicity, conformational flexibility, good intestinal absorption, and bioactivity scores. The research highlighted that certain azetidinones demonstrated excellent antibacterial activity, indicating potential applications in developing antimicrobial agents Rekha et al., 2019.

Novel Compound Synthesis

Askar et al. (2016) focused on synthesizing new imidazole derivatives containing the β-lactam ring, which involves reactions leading to azetidinone derivatives. These compounds were characterized by spectral analysis, suggesting their potential in various scientific investigations Askar et al., 2016.

Antimicrobial Activity Studies

The work by Bhatt et al. (2013) involved synthesizing novel thiazolidinones and testing their antibacterial and antifungal activities. This study demonstrates the potential of azetidinone-based compounds in contributing to antimicrobial research Bhatt et al., 2013.

Fluorinated Compounds for PEMFC

Campagne et al. (2013) synthesized a new family of proton-conducting fluorocopolymers grafted by azole functions, highlighting the importance of such compounds in enhancing the performance of polymer electrolyte membrane fuel cells (PEMFC) operating at low relative humidity. This study indicates the compound's relevance in materials science and engineering Campagne et al., 2013.